Cas no 51277-02-2 (ethylbis(hydroxyethyl)(octadecyl)ammonium ethyl sulphate)

51277-02-2 structure
Product name:ethylbis(hydroxyethyl)(octadecyl)ammonium ethyl sulphate
ethylbis(hydroxyethyl)(octadecyl)ammonium ethyl sulphate Chemical and Physical Properties
Names and Identifiers
-
- ethylbis(hydroxyethyl)(octadecyl)ammonium ethyl sulphate
- ethyl-bis(2-hydroxyethyl)-octadecylazanium,ethyl sulfate
- 1-Octadecanaminium, N-ethyl-N,N-bis(2-hydroxyethyl)-, ethyl sulfate (1:1)
- 1-Octadecanaminium, N-ethyl-N,N-bis(2-hydroxyethyl)-, ethyl sulfate (salt)
- Ethyl bis(2-hydroxyethyl)octadecyl ammonium ethyl sulfate
- N-ethyl-N,N-bis(2-hydroxyethyl)octadecan-1-aminium ethyl sulfate
- Stearylbis(2-hydroxyethyl)ethylammonium ethosulfate
- YQBWZZAMGYURCV-UHFFFAOYSA-M
- EINECS 257-103-0
- 51277-02-2
- DTXSID8068628
-
- Inchi: InChI=1S/C24H52NO2.C2H6O4S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(4-2,21-23-26)22-24-27;1-2-6-7(3,4)5/h26-27H,3-24H2,1-2H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
- InChI Key: YQBWZZAMGYURCV-UHFFFAOYSA-M
- SMILES: CCCCCCCCCCCCCCCCCC[N+](CC)(CCO)CCO.CCOS(=O)(=O)[O-]
Computed Properties
- Exact Mass: 511.39091
- Monoisotopic Mass: 511.391
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 23
- Complexity: 381
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
- Tautomer Count: nothing
- Surface Charge: 0
- XLogP3: nothing
Experimental Properties
- PSA: 106.89
ethylbis(hydroxyethyl)(octadecyl)ammonium ethyl sulphate Related Literature
-
Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
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Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
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Laura Ciammaruchi,Osnat Zapata-Arteaga,Edgar Gutiérrez-Fernández,Mariano Campoy-Quiles Mater. Adv., 2020,1, 2846-2861
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
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